Cas no 1273606-01-1 (Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate)

• Product Name: Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate
• CAS No: 1273606-01-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5582308
• PubChem ID: 55298023
• Update Time: 2025-05-20

Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate
• methyl-3-amino-2,3-dihydrobenzofuran-6-carboxylate
• 6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester
• N16592
• METHYL3-AMINO-2,3-DIHYDRO-1-BENZOFURAN-6-CARBOXYLATE
• AKOS006373990
• 1273606-01-1

• Inchi： 1S/C10H11NO3/c1-13-10(12)6-2-3-7-8(11)5-14-9(7)4-6/h2-4,8H,5,11H2,1H3
• InChI Key： AIFFLXZRXCBASW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=CC=2C(C1)N

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 303.4±42.0 °C(Predicted)
• pka: 8.08±0.20(Predicted)

Additional information on Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate

Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate (CAS No. 1273606-01-1): A Comprehensive Overview

Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate (CAS No. 1273606-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a benzofuran derivative, is characterized by its unique molecular structure, which combines a benzofuran core with an amino and ester functional group. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The chemical structure of Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate features a fused benzofuran ring system, which is known for its stability and versatility in synthetic chemistry. The presence of the amino group (-NH2) and the ester group (-COOCH3) at specific positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound is typically a white to off-white crystalline powder, soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

One of the most compelling aspects of Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate is its role in pharmaceutical research. Benzofuran derivatives are widely studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are exploring this compound as a potential building block for novel therapeutics, particularly in the development of small-molecule drugs targeting neurological disorders and metabolic diseases. Its structural features make it a promising candidate for drug design and optimization.

In addition to its pharmaceutical applications, Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate is also of interest in material science. Benzofuran-based compounds are known for their optical and electronic properties, which are useful in the development of organic light-emitting diodes (OLEDs) and other advanced materials. The compound's ability to form stable complexes with metals and other organic molecules further expands its utility in catalysis and polymer chemistry.

The synthesis of Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. High-purity batches of this compound are essential for research and industrial applications, and suppliers often provide detailed analytical data, such as NMR and HPLC profiles, to ensure quality and consistency. Researchers frequently search for reliable synthesis protocols and suppliers of CAS No. 1273606-01-1 to support their work.

From a market perspective, the demand for Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate is expected to grow, driven by advancements in drug discovery and material innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. The compound's patent landscape is also evolving, with several applications highlighting its potential in therapeutic and technological fields.

For researchers working with Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate, safety and handling are critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Detailed safety data sheets (SDS) should be consulted before handling to ensure compliance with local and international guidelines.

In conclusion, Methyl 3-amino-2,3-dihydro-1-benzofuran-6-carboxylate (CAS No. 1273606-01-1) is a versatile and valuable compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its unique structural features and reactivity make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in innovation across multiple disciplines.